Cas no 252916-29-3 (Orantinib)

• Product Name: Orantinib
• CAS No: 252916-29-3
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• MDL: MFCD03426212
• CID: 259160
• PubChem ID: 5329099
• Update Time: 2025-04-19

Orantinib Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dimethyl-5-((2-oxoindolin-3-ylidene)methyl)-1H-pyrrol-3-yl)propanoic acid
• TSU-68 (SU6668, Orantinib)
• (E)-3-(2,4-Dimethyl-5-((2-oxoindolin-3-ylidene)methyl)-1H-pyrrol-3-yl)propanoic acid
• 1H-Pyrrole-3-propanoicacid, 5-[(1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl-
• 3-{2,4-dimethyl-5-[(2-oxo(1H-benzo[d]azolidin-3-ylidene))-methyl]pyrrol-3-yl}propanoic acid
• 5-[(1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl-1H-Pyrrole-3-propanoic acid
• orantinib
• SU 6668
• TSU-68
• TSU-68 (SU6668)
• TSU68
• SU-6668
• 5-[1,2-Dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-propanoic acid
• 210644-62-5
• J-502593
• SCHEMBL134661
• HMS3677J06
• 252916-29-3
• NSC 702827
• EX-A471
• 3-(2,4-DIMETHYL-5-(((3Z)-2-OXO-1,2-DIHYDRO-3H-INDOL-3-YLIDENE)METHYL)-1H-PYRROL-3-YL)PROPANOIC ACID
• (Z)-3-(2,4-dimethyl-5-((2-oxoindolin-3-ylidene)methyl)-1H-pyrrol-3-yl)propanoic acid
• 3-[2,4-dimethyl-5-[(Z)-(2-oxoindolin-3-ylidene)methyl]-1H-pyrrol-3-yl]propanoic acid
• NSC-763929
• NS00069381
• SW219790-1
• Orantinib (SU6668)
• CCG-267578
• ORANTINIB [WHO-DD]
• UNII-9RL37ZZ665
• Orantinib; SU-6668
• SU006668
• NSC-800809
• 3-(2,4-Dimethyl-5-(2-oxo-1,2-dihydroindol-3-ylidenemethyl)-1H-pyrrol-3-yl)propionic acid
• SMR004702878
• 1044712-39-1
• AKOS024457561
• TSU 68
• DTXSID101017164
• 245036-27-5
• 2,4-Dimethyl-5-[(1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-pyrrole-3-propanoic acid
• 3-(2,4-dimethyl-5-{[(3Z)-2-oxo-2,3-dihydro-1H-indol-3-ylidene]methyl}-1H-pyrrol-3-yl)propanoic acid
• BDBM4811
• Orantinib (TSU-68)
• 3-[2,4-dimethyl-5-[(Z)-(2-oxo-1H-indol-3-ylidene)methyl]-1H-pyrrol-3-yl]propanoic acid
• TSU-68 (Random Configuration)
• BRD-K55966568-001-01-3
• Pdgfr tyrosine kinase inhibitor vi,su6668
• 3-{2,4-Dimethyl-5-[(Z)-(2-Oxo-1,2-Dihydro-3h-Indol-3-Ylidene)methyl]-1h-Pyrrol-3-Yl}propanoic Acid
• PDGFR Tyrosine Kinase Inhibitor VI, SU6668 - CAS 210644-62-5
• NSC763929
• (Z)-3-(2,4-Dimethyl-5-((2-oxoindolin-3-ylidene)-methyl)-1H-pyrrol-3-yl)propanoic acid
• 1H-Pyrrole-3-propanoic acid, 5-((Z)-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl)-2,4-dimethyl-
• SU6668
• MFCD09743433
• Orantinibum
• 5-((1,2-Dihydro-2-oxo-3H-indol-3-ylidene)methyl)-2,4-dimethyl-1H-pyrrole-3-propanoic acid
• Orantinib (TSU-68, SU6668)
• MLS006011090
• 3-[2, 4-dimethyl-5-[(Z)-(2-oxo-1H-indol-3-ylidene)methyl]-1H-pyrrol-3-yl]propanoic acid
• NCGC00387029-01
• AC-25028
• CS-0197
• 5-((Z)-1,2-Dihydro-2-oxo-3H-indol-3-ylidene)methyl)-2,4-dimethyl-1H-pyrrole-3-propanoic acid
• PDGFR Tyrosine Kinase Inhibitor VI, SU6668
• HY-10517
• HMS3413J06
• s1470
• (z)-3-[2,4-dimethyl-5-(2-oxo-1,2-dihydro-indol-3-ylidenemethyl)-1h-pyrrol-3-yl]-propionic acid
• NSC-702827
• 3-(2,4-Dimethyl-5-((2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl)-1H-pyrrol-3-yl)propionic acid
• NSC800809
• J-013813
• 1H-Pyrrole-3-propanoic acid, 5-[(Z)-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl-
• CHEMBL274654
• DB12072
• 3-(4-(2-Carboxyethyl)-3,5-dimethylpyrrol-2-methylidenyl)-2-indolinone
• 1H-Pyrrole-3-propanoic acid, 5-((1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl)-2,4-dimethyl-
• TUS-68
• BCPP000059
• 3-(2,4-dimethyl-5-{[(3Z)-2-oxo-1H-indol-3-ylidene]methyl}-1H-pyrrol-3-yl)propanoic acid
• GTPL7816
• Q27088210
• A879274
• NSC702827
• 9RL37ZZ665
• AS-16238
• BT162331
• Orantinib [INN]
• BRD-K55966568-001-06-2
• BRD-K55966568-001-09-6
• SCHEMBL26193119
• Orantinib (TSU-68)?
• BRD-K55966568-001-05-4
• SDCCGSBI-0654277.P002
• Orantinib

• MDL： MFCD03426212
• Inchi： 1S/C18H18N2O3/c1-10-12(7-8-17(21)22)11(2)19-16(10)9-14-13-5-3-4-6-15(13)20-18(14)23/h3-6,9,19H,7-8H2,1-2H3,(H,20,23)(H,21,22)/b14-9-
• InChI Key： NHFDRBXTEDBWCZ-ZROIWOOFSA-N
• SMILES： O=C1/C(/C2C=CC=CC=2N1)=C\C1=C(C)C(CCC(=O)O)=C(C)N1

Computed Properties

• Exact Mass: 310.13200
• Monoisotopic Mass: 310.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 82.2A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.3300
• Melting Point: 239.35° C
• Boiling Point: 590.5°C at 760 mmHg
• Flash Point: 310.9°C
• Refractive Index: 1.68
• PSA: 82.19000
• LogP: 3.27940

Orantinib Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines
• Pharmaceutical and Biochemical Products Medical Target Class